Cas no 94143-89-2 (Pentanoic acid, 3-(phenylthio)-, methyl ester)

• Product Name: Pentanoic acid, 3-(phenylthio)-, methyl ester
• CAS No: 94143-89-2
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 2817686
• Update Time: 2023-08-07

Pentanoic acid, 3-(phenylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-(phenylthio)-, methyl ester
• Methyl 3-(phenylsulfanyl)pentanoate

• Inchi： 1S/C12H16O2S/c1-3-10(9-12(13)14-2)15-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
• InChI Key： DULBONLLFRAZEL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(CC(=O)OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• XLogP3: 3.2
• Topological Polar Surface Area: 51.6